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Compound of Interest

Compound Name: Pifoxime

Cat. No.: B1617976

For researchers, scientists, and drug development professionals, ensuring the safe and
environmentally responsible disposal of chemical reagents is paramount. This document
provides essential, step-by-step guidance for the proper disposal of Pifoxime, a compound
recognized for its acute oral toxicity and significant environmental hazards.

Adherence to these procedures is critical not only for laboratory safety but also for maintaining
regulatory compliance and protecting aquatic ecosystems. Pifoxime is classified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects.[1] Therefore, improper
disposal can have severe consequences.

Hazard Profile of Pifoxime

To underscore the importance of correct disposal, the key hazards associated with Pifoxime

are summarized below.
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Hazard Classification Description Precautionary Statement

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
Acute Toxicity, Oral (Category ) this product. P301 + P312: IF
Harmful if swallowed.[1]
4) SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.[1]
Acute Aquatic Toxicity ) o P273: Avoid release to the
Very toxic to aquatic life.[1] )
(Category 1) environment.[1]
Chronic Aquatic Toxicity Very toxic to aquatic life with ]
) P391: Collect spillage.[1]
(Category 1) long lasting effects.[1]

Step-by-Step Disposal Protocol for Pifoxime

This protocol outlines the approved procedure for disposing of Pifoxime waste in a laboratory
setting. This includes pure Pifoxime, contaminated labware (e.g., pipette tips, vials), and
solutions containing Pifoxime.

Under no circumstances should Pifoxime or its containers be disposed of down the drain or in
regular trash.[2][3] Due to its high aquatic toxicity, release into the sanitary sewer system can
harm aquatic organisms and disrupt wastewater treatment processes.[4]

Personal Protective Equipment (PPE)

Before handling Pifoxime waste, ensure you are wearing appropriate PPE:
o Safety goggles with side-shields
o Chemical-resistant gloves (e.g., nitrile)

e Alab coat

Segregation and Collection of Waste
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e Solid Waste:

o Collect all solid Pifoxime waste, including residual powder, contaminated gloves, weigh
boats, and pipette tips, in a dedicated, leak-proof hazardous waste container.[5][6]

o The container must be made of a material compatible with Pifoxime. A high-density
polyethylene (HDPE) container with a screw-top lid is recommended.

e Liquid Waste:

o Collect all solutions containing Pifoxime in a separate, clearly labeled, and leak-proof
hazardous waste container.

o Do not mix Pifoxime waste with other chemical waste streams unless compatibility has
been verified to avoid potentially hazardous reactions.[1]

Labeling of Waste Containers

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "Pifoxime"

The specific hazards: "Acutely Toxic,"” "Toxic to Aquatic Life"

The accumulation start date (the date the first piece of waste is placed in the container)

The name of the principal investigator and the laboratory location

Temporary Storage in a Satellite Accumulation Area
(SAA)

» Store the sealed and labeled Pifoxime waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory.[1][2]

e The SAA should be at or near the point of generation and under the control of the laboratory
personnel.
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e Ensure the container is kept closed at all times, except when adding waste.[1][5]

Arranging for Final Disposal

o Contact your institution's Environmental Health and Safety (EH&S) department or a certified
hazardous waste disposal company to arrange for the pickup and final disposal of the
Pifoxime waste.[4]

o Follow all institutional procedures for requesting a waste pickup.

» Final disposal will be conducted at an approved waste disposal plant, likely through high-
temperature incineration or in a secure hazardous waste landfill.[1][7]

Disposal Workflow

The following diagram illustrates the logical flow of the Pifoxime disposal procedure.
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Pifoxime Disposal Workflow
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By adhering to these procedures, you contribute to a safer laboratory environment and the
preservation of our ecosystem. Always consult your institution's specific chemical hygiene plan
and waste disposal guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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